Cas no 68363-44-0 (2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid)

2-Oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid is a specialized organic compound featuring a thiazole core functionalized with a trityl-protected amino group and an oxoacetic acid moiety. This structure makes it a valuable intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds and peptidomimetics. The trityl group offers steric protection for the amine, enhancing selectivity in subsequent reactions, while the reactive carboxylic acid enables further derivatization. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry and drug discovery, where precise functional group manipulation is critical. The compound’s stability under controlled conditions ensures reliable performance in multi-step synthetic pathways.
2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid structure
68363-44-0 structure
Product Name:2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid
CAS No:68363-44-0
MF:C24H18N2O3S
MW:414.476324558258
MDL:MFCD28959185
CID:1011790
PubChem ID:11133448
Update Time:2025-05-25

2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-oxo-2-(2-(tritylamino)thiazol-4-yl)acetic acid
    • 2-oxo-2-[2-(tritylamino)-1,3-thiazol-4-yl]acetic acid
    • 2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid
    • MFCD20528112
    • 2-oxo-2-{2-[(triphenylmethyl)amino]-1,3-thiazol-4-yl}aceticacid
    • WS-01237
    • 68363-44-0
    • (2-triphenylmethylamino-4-thiazolyl)glyoxylic acid
    • 2-oxo-2-{2-[(triphenylmethyl)amino]-1,3-thiazol-4-yl}acetic acid
    • 2-(2-tritylamino-4-thiazolyl)glyoxylic acid
    • A930066
    • F19561
    • SCHEMBL1687049
    • 2-(2-((2-benzhydrylphenyl)amino)thiazol-4-yl)-2-oxoacetic acid
    • ALTFIMDUFNNVBD-UHFFFAOYSA-N
    • DTXSID50456412
    • 2-(2-tritylaminothiazol-4-yl)-2-oxoacetic acid
    • 2-(2-tritylaminothiazol-4-yl)glyoxalic acid
    • (2-tritylaminothiazol-4-yl)glyoxylic acid
    • oxo-[2-[(triphenylmethyl)-amino]-thiazol-4-yl]-acetic acid
    • DS-016466
    • 2-[(2-Tritylamino)thiazol-4-yl]-2-oxoacetic acid
    • MDL: MFCD28959185
    • Inchi: 1S/C24H18N2O3S/c27-21(22(28)29)20-16-30-23(25-20)26-24(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H,(H,25,26)(H,28,29)
    • InChI Key: ALTFIMDUFNNVBD-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C(=O)O)=O)N=C1NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 414.10381361g/mol
  • Monoisotopic Mass: 414.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 108Ų

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Additional information on 2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid

Comprehensive Overview of 2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid (CAS No. 68363-44-0)

2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid (CAS No. 68363-44-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole ring and trityl-protected amine group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for high-purity synthetic intermediates like 2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid has surged, driven by advancements in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its potential in covalent inhibitor design, a hot topic in oncology and immunology. The compound’s carboxylic acid moiety allows for further derivatization, enabling the development of prodrugs or targeted delivery systems.

From a synthetic chemistry perspective, CAS No. 68363-44-0 exemplifies the growing trend toward modular building blocks in medicinal chemistry. Its thiazole core is a privileged scaffold found in FDA-approved drugs such as thiamine (vitamin B1) and sulfathiazole. This relevance to drug repurposing strategies aligns with current interests in cost-effective drug development. Analytical techniques like HPLC and LC-MS are essential for characterizing its purity, a common query among quality control professionals.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in solvent-free synthesis and catalytic amidation methods aim to reduce the ecological footprint of producing such intermediates. These developments resonate with the broader push for sustainable pharmaceuticals, a frequently searched topic among academic and industrial chemists.

In summary, 2-oxo-2-[2-(tritylamino)thiazol-4-yl]acetic acid (CAS No. 68363-44-0) represents a convergence of structural versatility, therapeutic potential, and synthetic innovation. Its applications span from peptide mimetics to enzyme probes, reflecting the dynamic interplay between chemistry and biology in modern research.

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